Cas no 671201-08-4 (N-{4,5-dimethyl-3-(pyrrolidin-1-yl)methylthiophen-2-yl}-2-fluorobenzamide)

• Product Name: N-{4,5-dimethyl-3-(pyrrolidin-1-yl)methylthiophen-2-yl}-2-fluorobenzamide
• CAS No: 671201-08-4
• MF: C₁₈H₂₁FN₂OS
• MW: 332.435546636581
• CID: 6453292
• Update Time: 2025-06-09

N-{4,5-dimethyl-3-(pyrrolidin-1-yl)methylthiophen-2-yl}-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{4,5-dimethyl-3-(pyrrolidin-1-yl)methylthiophen-2-yl}-2-fluorobenzamide
• N-[4,5-dimethyl-3-(pyrrolidin-1-ylmethyl)thiophen-2-yl]-2-fluorobenzamide
• Benzamide, N-[4,5-dimethyl-3-(1-pyrrolidinylmethyl)-2-thienyl]-2-fluoro-

• Inchi： 1S/C18H21FN2OS/c1-12-13(2)23-18(15(12)11-21-9-5-6-10-21)20-17(22)14-7-3-4-8-16(14)19/h3-4,7-8H,5-6,9-11H2,1-2H3,(H,20,22)
• InChI Key： AQKKJKRCJURWMJ-UHFFFAOYSA-N
• SMILES： C(NC1SC(C)=C(C)C=1CN1CCCC1)(=O)C1=CC=CC=C1F

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 386.3±42.0 °C(Predicted)
• pka: 12.29±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-{4,5-dimethyl-3-(pyrrolidin-1-yl)methylthiophen-2-yl}-2-fluorobenzamide

Comprehensive Overview of N-{4,5-dimethyl-3-(pyrrolidin-1-yl)methylthiophen-2-yl}-2-fluorobenzamide (CAS No. 671201-08-4)

N-{4,5-dimethyl-3-(pyrrolidin-1-yl)methylthiophen-2-yl}-2-fluorobenzamide, with the CAS number 671201-08-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of a fluorobenzamide moiety and a pyrrolidine ring in its structure makes it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of N-{4,5-dimethyl-3-(pyrrolidin-1-yl)methylthiophen-2-yl}-2-fluorobenzamide features a thiophene core substituted with methyl groups at the 4 and 5 positions, a pyrrolidin-1-ylmethyl group at the 3 position, and a 2-fluorobenzamide at the 2 position. This unique arrangement contributes to its potential interactions with biological targets, particularly in the context of enzyme inhibition or receptor modulation. Researchers are increasingly interested in such heterocyclic compounds due to their versatility in drug design.

In recent years, the demand for novel thiophene-based compounds has surged, driven by the need for new therapeutic agents. N-{4,5-dimethyl-3-(pyrrolidin-1-yl)methylthiophen-2-yl}-2-fluorobenzamide has been studied for its potential applications in central nervous system (CNS) disorders, given the pyrrolidine moiety's affinity for neurological targets. Additionally, the incorporation of a fluorine atom enhances the compound's metabolic stability and bioavailability, making it a valuable scaffold for further optimization.

The synthesis of CAS 671201-08-4 involves multi-step organic reactions, including amidation and alkylation processes, to achieve the desired molecular framework. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound and ensure its purity. These methods are critical for researchers aiming to explore its structure-activity relationships (SAR) and potential therapeutic benefits.

From a commercial perspective, N-{4,5-dimethyl-3-(pyrrolidin-1-yl)methylthiophen-2-yl}-2-fluorobenzamide is available through specialized chemical suppliers catering to pharmaceutical and academic institutions. Its CAS registry number 671201-08-4 serves as a unique identifier for procurement and regulatory compliance. The compound's growing relevance in drug discovery pipelines underscores the importance of reliable sourcing and quality control.

One of the most frequently asked questions about CAS 671201-08-4 revolves around its potential applications in neurodegenerative diseases. Preliminary studies suggest that the pyrrolidine and thiophene components may interact with key neurological pathways, though further research is needed to validate these findings. Another area of interest is the compound's role in cancer research, where fluorinated benzamides have shown promise as kinase inhibitors.

Environmental and safety considerations are also paramount when working with N-{4,5-dimethyl-3-(pyrrolidin-1-yl)methylthiophen-2-yl}-2-fluorobenzamide. While it is not classified as a hazardous substance, standard laboratory precautions should be observed during handling. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) to ensure safe usage.

In summary, N-{4,5-dimethyl-3-(pyrrolidin-1-yl)methylthiophen-2-yl}-2-fluorobenzamide (CAS 671201-08-4) represents a compelling subject of study in modern medicinal chemistry. Its intricate structure, combined with the therapeutic potential of its thiophene and pyrrolidine components, positions it as a valuable tool for advancing drug discovery efforts. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of innovative pharmaceutical research.